Cas no 935-42-2 ((1-Phenylcyclopropyl)methanamine)

(1-Phenylcyclopropyl)methanamine is a cyclopropyl-substituted benzylamine derivative with a primary amine functional group. Its rigid cyclopropane ring confers steric constraints and enhanced stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. The phenyl group provides aromatic character, while the amine moiety offers reactivity for further derivatization, such as amide formation or reductive amination. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its structural resemblance to pharmacophores found in neurologically active compounds. Its well-defined stereochemistry and synthetic versatility make it a preferred building block for medicinal chemistry applications.

(1-Phenylcyclopropyl)methanamine structure

935-42-2 structure

Product Name:(1-Phenylcyclopropyl)methanamine

CAS No:935-42-2

MF:C₁₀H₁₃N

MW:147.216922521591

MDL:MFCD06213079

CID:810827

PubChem ID:70287

Update Time:2025-05-26

(1-Phenylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (1-Phenylcyclopropyl)methanamine
- (1-Phenylcyclopropyl)Methylamine
- 1-Phenylcyclopropanemethylamine
- Cyclopropanemethanamine,1-phenyl-
- A25546
- FUEMGCALFIHXAS-UHFFFAOYSA-N
- TS-01934
- C-(1-Phenyl-cyclopropyl)-methylamine
- AKOS000345257
- FT-0708878
- BDBM50026628
- 935-42-2
- 1-(Phenylcyclopropyl)methylamine
- NS00039572
- 1-(phenyl-cyclopropyl)methylamine
- MFCD06213079
- 1-(1-PHENYLCYCLOPROPYL)METHANAMINE
- C78598
- CHEMBL61251
- DTXSID20239451
- 1-phenylcyclopropanemethylamine, AldrichCPR
- EN300-25779
- SY168890
- AB23375
- Z217306544
- C-(1-Phenyl-cyclopropyl)-methylamine;1-Phenylcyclopropanemethanamine
- 1-phenylcyclopropanemethanamine
- EINECS 213-302-4
- CS-0213165
- SCHEMBL1492704
- {1-(1-Phenylcyclopropyl)}methylamine
- Cyclopropanemethanamine, 1-phenyl-
- ALBB-024886
- DB-079606
- MDL： MFCD06213079
- Inchi： 1S/C10H13N/c11-8-10(6-7-10)9-4-2-1-3-5-9/h1-5H,6-8,11H2
- InChI Key： FUEMGCALFIHXAS-UHFFFAOYSA-N
- SMILES： NCC1(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 147.105
Monoisotopic Mass: 147.105
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2
XLogP3: 1.5

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 40-50 ºC
Flash Point: 99.2±9.3 °C
Refractive Index: 1.574
Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1-Phenylcyclopropyl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： R22;R34
Safety Instruction： S23;S26;S36/37/39;S45
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1-Phenylcyclopropyl)methanamine Pricemore >>

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